Cas no 651328-78-8 (Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl-)

• Product Name: Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl-
• CAS No: 651328-78-8
• MF: C₂₀H₃₆N₁₀O₈S₂
• MW: 608.69204044342
• CID: 405601
• PubChem ID: 10348740
• Update Time: 2025-06-13

Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl-
• 2-[[(2R)-2-[[(2S)-2-[[2-[[(2S)-4-amino-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]-4-oxobutanoyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]acetic acid
• NGR peptide Trifluoroacetate
• 651328-78-8
• AKOS030608199
• NGR peptide
• HY-P1043
• L-Cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl-glycine
• DTXSID50438430
• CS-0024605

• Inchi： 1S/C20H36N10O8S2/c21-9(7-39)16(35)29-11(4-13(22)31)17(36)26-5-14(32)28-10(2-1-3-25-20(23)24)19(38)30-12(8-40)18(37)27-6-15(33)34/h9-12,39-40H,1-8,21H2,(H2,22,31)(H,26,36)(H,27,37)(H,28,32)(H,29,35)(H,30,38)(H,33,34)(H4,23,24,25)/t9-,10-,11-,12-/m0/s1
• InChI Key： UAXAYRSMIDOXCU-BJDJZHNGSA-N
• SMILES： SC[C@@H](C(NCC(=O)O)=O)NC([C@H](CCC/N=C(\N)/N)NC(CNC([C@H](CC(N)=O)NC([C@H](CS)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 608.21628
• Monoisotopic Mass: 608.21590049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 19
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.9
• Topological Polar Surface Area: 318Ų

Experimental Properties

• PSA: 313.81

Additional information on Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl-

Introduction to Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- (CAS No. 651328-78-8)

Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- (CAS No. 651328-78-8) is a complex peptide that has garnered significant attention in the fields of biochemistry and pharmacology due to its unique structural and functional properties. This compound, often referred to as a pentapeptide, consists of five amino acids: L-cysteine, L-asparagine, glycine, L-arginine, and another L-cysteine. The presence of multiple cysteine residues in the sequence makes this peptide particularly interesting for its potential role in redox regulation and biological activity.

The structure of Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- is characterized by the presence of two cysteine residues, which can form a disulfide bond under certain conditions. This disulfide bond formation is crucial for the stability and functionality of the peptide in various biological environments. The other amino acids in the sequence—L-asparagine, glycine, and L-arginine—contribute to the overall conformation and bioactivity of the molecule.

Recent research has highlighted the potential therapeutic applications of this pentapeptide. Studies have shown that Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- exhibits antioxidant properties, which can be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. The antioxidant activity is primarily attributed to the cysteine residues, which are known for their ability to scavenge free radicals and maintain cellular redox balance.

In addition to its antioxidant properties, this pentapeptide has been investigated for its potential anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can modulate inflammatory responses are of great interest in drug development. Research has demonstrated that Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation at the cellular level.

The potential neuroprotective effects of Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- have also been explored. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by progressive neuronal loss and oxidative stress. Preclinical studies have shown that this pentapeptide can protect neurons from oxidative damage and promote neuronal survival, making it a promising candidate for the development of neuroprotective therapies.

Furthermore, the role of Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- in cardiovascular health has been investigated. Cardiovascular diseases are a leading cause of mortality worldwide, and there is a growing need for effective therapeutic interventions. Research has indicated that this pentapeptide can improve endothelial function and reduce vascular inflammation, which are critical factors in maintaining cardiovascular health.

The therapeutic potential of Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- extends beyond its direct biological effects. The compound's unique structure makes it an excellent candidate for use as a building block in the design of more complex peptides or as a scaffold for drug delivery systems. Its ability to form stable disulfide bonds can be leveraged to create peptides with enhanced stability and bioavailability.

In conclusion, Glycine, L-cysteinyl-L-asparaginylglycyl-L-arginyl-L-cysteinyl- (CAS No. 651328-78-8) is a multifunctional pentapeptide with significant potential in various therapeutic applications. Its antioxidant, anti-inflammatory, neuroprotective, and cardiovascular benefits make it a valuable compound for further research and development in the fields of biochemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this pentapeptide is poised to play an important role in advancing our understanding of disease mechanisms and developing novel treatments.